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Compound of Interest

Compound Name: Tetraethylammonium lodide

Cat. No.: B1221715

An In-depth Technical Guide to Tetraethylammonium lodide

Abstract

Tetraethylammonium iodide (TEAI) is a quaternary ammonium compound with significant
utility across various scientific disciplines.[1][2][3] With the chemical formula CsHzolIN, it serves
as a crucial reagent in organic synthesis, a supporting electrolyte in electrochemistry, and a
pharmacological tool for studying ion channels.[1][4][5][6] This technical guide provides a
comprehensive overview of the chemical structure, formula, physicochemical properties,
synthesis, and key applications of tetraethylammonium iodide, with a focus on its relevance
to researchers, scientists, and drug development professionals. Detailed experimental
protocols and a summary of quantitative data are presented to facilitate its practical application
in a laboratory setting.

Chemical Identity and Structure

Tetraethylammonium iodide is an organic salt composed of a positively charged
tetraethylammonium cation ([N(CzHs)4]*) and an iodide anion (17).[7][8] The central nitrogen
atom is covalently bonded to four ethyl groups, resulting in a quaternary ammonium cation with
a tetrahedral geometry.[1][7] X-ray crystallography studies have revealed that TEAI crystallizes
in a distorted wurtzite lattice.[1][7]

Table 1: Chemical Identifiers for Tetraethylammonium lodide
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Identifier

Value

IUPAC Name

N,N,N-Triethylethanaminium iodide[1]

Other Names

Tetamon iodide, Tetramon J, TEAI[1]

CAS Number

68-05-3[1][4][71[8]

Chemical Formula

CsHz20IN or CsH2oN*-I17[1][7][9]

Molecular Weight 257.16 g/mol [4][7][9][10]
SMILES CC--INVALID-LINK--(CC)CC.[I][7][9]
InChl Key UQFSVBXCNGCBBW-UHFFFAOYSA-M[1][9]

Physicochemical Properties

The physical and chemical characteristics of TEAI dictate its suitability for various applications.

It typically appears as a colorless to yellowish crystalline solid.[7][8] Its ionic nature makes it

soluble in polar solvents like water, methanol, and ethanol.[5][8]

Table 2: Physicochemical Data for Tetraethylammonium lodide

Property Value

Appearance Colorless or yellowish crystalline solid[7]
Density 1.566 g/cm3[1][7]

Melting Point >300 °C (decomposes)[4][8][11][12]

Solubility in Water

Soluble[1][8]

Purity (Commercial)

>98% or >99%[4][8][13]

Sensitivity

Light-sensitive and hygroscopic[5][6][14]

Synthesis and Purification

While commercially available, tetraethylammonium iodide can be readily synthesized in the

laboratory. The most common method is a quaternization reaction involving the treatment of
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triethylamine with ethyl iodide.[1][7]

Quaternization
Reaction

Product

P == Tetraethylammonium lodide (Et4N+I-) -

Triethylamine (Et3N)

-

Ethy! lodide (Etl)

Aqueous Phase

Q* = Tetraethylammonium Cation (EtaN*)
Y~ = Reactant Anion

R-X = Organic Substrate

1. lon Exchange
(Q transports Y™)

Organic Phase

3. Q* Returns P. Organic Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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